3-(4-Chloro-2-methylphenyl)-2-hydroxypyridine, 95%

• IUPAC Name: 3-(4-chloro-2-methylphenyl)-1H-pyridin-2-one
• InChI: InChI=1S/C12H10ClNO/c1-8-7-9(13)4-5-10(8)11-3-2-6-14-12(11)15/h2-7H,1H3,(H,14,15)
• InChI Key: RODBPIGOKGOCIG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)C2=CC=CNC2=O
• Molecular Formula: C12H10ClNO
• DSSTOX Substance ID: DTXSID10682856
• Molecular Weight: 219.66 g/mol
• CAS RN: 1261938-47-9

Description

3-(4-Chloro-2-methylphenyl)-2-hydroxypyridine, 95% (abbreviated as 3-CMP2HP, 95%) is a compound that is used in a variety of scientific research applications. It is a white crystalline solid with a melting point of around 100 °C. This compound is also known as a pyridylmethylchloride, and it is a versatile intermediate used in a variety of synthetic organic transformations. Due to its wide range of applications, 3-CMP2HP, 95% has become a popular choice for researchers in the field of organic chemistry.

Mechanism of Action

The mechanism of action of 3-CMP2HP, 95% is related to its ability to react with other compounds to form a variety of products. It is able to react with a variety of other compounds, such as alcohols, acids, amines, and aldehydes, to form a variety of products. The reaction mechanism is dependent on the type of compound that is being reacted with, but in general, the reaction involves the formation of a covalent bond between the 3-CMP2HP, 95% and the other compound.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-CMP2HP, 95% are largely unknown. It is not known to have any direct effects on the human body, and it is not known to be toxic or carcinogenic. However, it is important to note that 3-CMP2HP, 95% is not approved for human consumption, and it should not be ingested or applied to the skin.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-CMP2HP, 95% in lab experiments is that it is a versatile intermediate that can be used in a variety of reactions. It is also relatively inexpensive and can be easily obtained from chemical suppliers. However, there are some limitations to using this compound in experiments. For example, it is not soluble in water, and it can be difficult to work with in aqueous solutions. In addition, it is not approved for human consumption, so it should not be used in experiments involving humans or animals.

Future Directions

In the future, 3-CMP2HP, 95% could be used in a variety of new applications. It could be used in the synthesis of novel pharmaceuticals and organic compounds. It could also be used to create new materials, such as polymers and dyes. In addition, it could be used to create new catalysts for organic reactions. Finally, it could be used to create new biochemical sensors and analytical tools.

Synthesis Methods

3-CMP2HP, 95% can be synthesized through a two-step reaction. The first step involves the reaction of 4-chloro-2-methylphenol with ethyl chloroformate to form a chloroformate ester. This ester can then be reacted with 2-hydroxy pyridine in the presence of a base, such as sodium hydroxide, to form the desired product, 3-CMP2HP, 95%.

Scientific Research Applications

3-CMP2HP, 95% has a variety of applications in scientific research. It has been used in the synthesis of a variety of organic compounds, such as heterocyclic compounds, organometallic compounds, and pharmaceuticals. In addition, it is also used in the synthesis of dyes, pesticides, and herbicides. It has also been used in the synthesis of a variety of polymers, such as polyesters, polyamides, and polyurethanes.